Cas no 900001-25-4 (N-(3-fluoro-4-methylphenyl)-N'-3-(morpholin-4-yl)propylethanediamide)

• Product Name: N-(3-fluoro-4-methylphenyl)-N'-3-(morpholin-4-yl)propylethanediamide
• CAS No: 900001-25-4
• MF: C₁₆H₂₂FN₃O₃
• MW: 323.362587451935
• CID: 5493341
• PubChem ID: 7585144
• Update Time: 2025-06-11

N-(3-fluoro-4-methylphenyl)-N'-3-(morpholin-4-yl)propylethanediamide Chemical and Physical Properties

Names and Identifiers

• AKOS024467591
• VU0499518-1
• 900001-25-4
• F2795-0550
• N'-(3-fluoro-4-methylphenyl)-N-(3-morpholin-4-ylpropyl)oxamide
• N-(3-FLUORO-4-METHYLPHENYL)-N'-[3-(MORPHOLIN-4-YL)PROPYL]ETHANEDIAMIDE
• N1-(3-fluoro-4-methylphenyl)-N2-(3-morpholinopropyl)oxalamide
• N-(3-fluoro-4-methylphenyl)-N'-3-(morpholin-4-yl)propylethanediamide

• Inchi： 1S/C16H22FN3O3/c1-12-3-4-13(11-14(12)17)19-16(22)15(21)18-5-2-6-20-7-9-23-10-8-20/h3-4,11H,2,5-10H2,1H3,(H,18,21)(H,19,22)
• InChI Key： BPTJRFUUJPRSQK-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C)NC(C(NCCCN1CCOCC1)=O)=O

Computed Properties

• Exact Mass: 323.16451973g/mol
• Monoisotopic Mass: 323.16451973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(3-fluoro-4-methylphenyl)-N'-3-(morpholin-4-yl)propylethanediamide

Professional Introduction to N-(3-fluoro-4-methylphenyl)-N'-3-(morpholin-4-yl)propylethanediamide (CAS No. 900001-25-4)

N-(3-fluoro-4-methylphenyl)-N'-3-(morpholin-4-yl)propylethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by the CAS number 900001-25-4, represents a unique molecular architecture that combines fluorinated aromatic rings with morpholine functionalities, making it a promising candidate for various biochemical applications.

The structural design of N-(3-fluoro-4-methylphenyl)-N'-3-(morpholin-4-yl)propylethanediamide is meticulously crafted to leverage the inherent properties of its constituent groups. The 3-fluoro-4-methylphenyl moiety introduces a fluorine atom into an aromatic system, which is known to enhance metabolic stability and binding affinity in drug molecules. This fluorine substitution is particularly valuable in medicinal chemistry, as it can modulate the electronic and steric environment of the molecule, thereby influencing its interactions with biological targets.

Concurrently, the presence of the morpholin-4-yl group adds another layer of functional complexity. Morpholine derivatives are widely recognized for their versatility in pharmaceutical applications, often serving as bioisosteres that can improve solubility, pharmacokinetics, and overall drug-like properties. The integration of these two distinct pharmacophoric elements in N-(3-fluoro-4-methylphenyl)-N'-3-(morpholin-4-yl)propylethanediamide suggests a multifaceted approach to drug design, potentially enabling the development of novel therapeutic agents with enhanced efficacy and reduced side effects.

In recent years, there has been a growing interest in the development of dual-action compounds that can simultaneously target multiple biological pathways. N-(3-fluoro-4-methylphenyl)-N'-3-(morpholin-4-yl)propylethanediamide embodies this concept by combining features that may confer activity across different therapeutic areas. For instance, the fluorinated aromatic ring could interact with enzymes or receptors involved in inflammatory processes, while the morpholine moiety might modulate signaling pathways related to neurodegeneration or cardiovascular diseases.

The synthesis of N-(3-fluoro-4-methylphenyl)-N'-3-(morpholin-4-yl)propylethanediamide involves a series of well-established organic reactions, including condensation, nucleophilic substitution, and functional group transformations. The precise control over reaction conditions is crucial to ensure high yield and purity, which are essential for subsequent biological evaluations. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and flow chemistry, have been explored to optimize the production process and enhance scalability.

The pharmacological profile of N-(3-fluoro-4-methylphenyl)-N'-3-(morpholin-4-yl)propylethanediamide is currently under investigation in several preclinical studies. Preliminary findings suggest that this compound exhibits promising activity against various disease models, including cancer and inflammatory disorders. The ability of the molecule to interact with multiple targets makes it an attractive candidate for structure-based drug design and rational optimization.

In conclusion, N-(3-fluoro-4-methylphenyl)-N'-3-(morpholin-4-yl)propylethanediamide (CAS No. 900001-25-4) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and potential therapeutic applications position it as a valuable asset for ongoing research and development efforts. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.